Cas no 1117-10-8 (Butanoic acid, 3-hydroxy-, (1R)-2-carboxy-1-methylethyl ester, (3R)-)

Butanoic acid, 3-hydroxy-, (1R)-2-carboxy-1-methylethyl ester, (3R)- structure
1117-10-8 structure
Product Name:Butanoic acid, 3-hydroxy-, (1R)-2-carboxy-1-methylethyl ester, (3R)-
CAS No:1117-10-8
MF:C8H14O5
MW:190.193763256073
CID:1203493
PubChem ID:5459971
Update Time:2025-04-20

Butanoic acid, 3-hydroxy-, (1R)-2-carboxy-1-methylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-hydroxy-, (1R)-2-carboxy-1-methylethyl ester, (3R)-
    • (3R)-3-[(3R)-3-hydroxybutanoyl]oxybutanoic acid
    • CHEBI:140392
    • (3R)-3-{[(3R)-3-hydroxybutanoyl]oxy}butanoic acid
    • 3r-(3r-hydroxybutyryloxy)butyric acid
    • SCHEMBL2510666
    • C04546
    • CHEBI:17663
    • 1117-10-8
    • Q27102511
    • (r)-3-[(r)-3-hydroxybutyryloxy]-butyric acid
    • (R)-3-[(R)-3-hydroxybutanoyloxy]butanoic acid
    • DTXSID00420082
    • Inchi: 1S/C8H14O5/c1-5(9)3-8(12)13-6(2)4-7(10)11/h5-6,9H,3-4H2,1-2H3,(H,10,11)/t5-,6-/m1/s1
    • InChI Key: RILHUWWTCSDPAN-PHDIDXHHSA-N
    • SMILES: O(C(C[C@@H](C)O)=O)[C@H](C)CC(=O)O

Computed Properties

  • Exact Mass: 190.08412
  • Monoisotopic Mass: 190.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83
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